2-((5-(3,4-dichlorophenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[5-(3,4-dichlorophenyl)-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C22H15Cl2F3N4O3S/c1-12-8-19(30-34-12)29-20(32)11-35-21-28-10-18(13-2-7-16(23)17(24)9-13)31(21)14-3-5-15(6-4-14)33-22(25,26)27/h2-10H,11H2,1H3,(H,29,30,32)
• InChI Key: XKTCJTMGJBFXCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC=C(N2C3=CC=C(C=C3)OC(F)(F)F)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C22H15Cl2F3N4O3S
• Molecular Weight: 543.3 g/mol
• CAS No.: 1226456-09-2

Description

This compound is a structurally complex molecule featuring a 1H-imidazole core substituted with a 3,4-dichlorophenyl group at position 5 and a 4-(trifluoromethoxy)phenyl group at position 1. A thioether linkage connects the imidazole ring to an acetamide moiety, which is further functionalized with a 5-methylisoxazol-3-yl group. Its synthesis likely follows methodologies analogous to those described for structurally related compounds (see below) .

Biological Activity

The compound 2-((5-(3,4-dichlorophenyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide , with the CAS number 1226444-60-5 , is a novel derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and enzymatic inhibition. The compound's complex structure includes various functional groups that may influence its pharmacological properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{15}Cl_{2}F_{3}N_{4}O_{2}S$, with a molecular weight of 559.4 g/mol . Its structure features an imidazole ring, trifluoromethoxy and dichlorophenyl substituents, and a thioether linkage, which are crucial for its biological activity.

1. Anticancer Activity

Recent studies have evaluated the anticancer potential of similar imidazole derivatives, suggesting that compounds with structural similarities to the target compound exhibit significant antiproliferative effects against various cancer cell lines. For instance, derivatives tested against pancreatic (Panc-1), breast (MCF-7), colon (HT-29), and lung (A-549) cancer cells demonstrated varying degrees of efficacy, with some compounds achieving IC50 values as low as 2.3 µM .

Table 1: Antiproliferative Activity of Related Compounds

Compound	Cell Line	IC50 (µM)
5g	Panc-1	2.3
5b	MCF-7	2.8
5d	HT-29	3.5
Doxorubicin	A-549	1.1

2. Inhibition of Carbonic Anhydrases

The compound's potential as an inhibitor of carbonic anhydrases (CAs), particularly tumor-associated isoforms like hCA IX and hCA XII, has been explored. Inhibition assays revealed that certain imidazole derivatives showed selective inhibition profiles against these isoforms, indicating a promising avenue for therapeutic development in cancer treatment .

Case Study 1: In Vitro Evaluation

A series of experiments were conducted to evaluate the cytotoxic effects of the compound on human cancer cell lines using the MTT assay. The results indicated that the compound exhibited significant cytotoxicity, comparable to established chemotherapeutics such as doxorubicin .

Case Study 2: Structure-Activity Relationship (SAR)

A detailed SAR analysis was performed on a set of related compounds to determine the influence of various substituents on biological activity. The presence of electron-withdrawing groups like trifluoromethoxy was found to enhance antiproliferative activity significantly, highlighting the importance of molecular modifications in drug design .

The exact mechanism by which this compound exerts its biological effects remains to be fully elucidated. However, preliminary data suggest that it may interfere with key metabolic pathways in cancer cells, potentially through the inhibition of specific enzymes involved in cellular proliferation and survival.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs sharing key structural motifs, focusing on synthesis, physicochemical properties, and inferred activity.

Key Observations

Synthetic Pathways :

• The target compound’s synthesis is inferred to mirror methods used for Compound 9 (), where potassium carbonate facilitates the nucleophilic substitution between a thiol-imidazole intermediate and a chloroacetamide derivative. This aligns with protocols in for benzimidazole derivatives, which employ sodium metabisulfite and DMF under nitrogen .
• By contrast, triazole-containing analogs (e.g., 9c) rely on click chemistry for triazole ring formation, a step absent in the target compound’s synthesis .

Structural Features and Physicochemical Properties: Electron-Withdrawing Groups: The 3,4-dichlorophenyl and trifluoromethoxy groups in the target compound enhance lipophilicity and metabolic stability compared to the 4-fluorophenyl and methoxy groups in Compound 9 . Heterocyclic Diversity: The 5-methylisoxazole in the target compound may confer distinct hydrogen-bonding capabilities versus the thiazole in Compound 9 or the bromophenyl thiazole in 9c .

Inferred Bioactivity: While direct data are lacking, the acetamide-thioether linkage is a common pharmacophore in cyclooxygenase (COX) inhibitors (e.g., ’s Compound 9, which targets COX1/2) . The dichlorophenyl group may enhance potency against oxidative enzymes compared to mono-halogenated analogs.